Cas no 2241982-90-9 (2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2)

• Product Name: 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2
• CAS No: 2241982-90-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4641455
• Update Time: 2025-06-08

2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 Chemical and Physical Properties

Names and Identifiers

• 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2

• Inchi： 1S/C11H15NO2/c1-12(2)11(13)9-14-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： BWVUHPBLCIOQGK-UHFFFAOYSA-N
• SMILES： C(C1C=CC([H])=CC=1)OC([H])([H])C(=O)N(C)C

Additional information on 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2

Introduction to 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 (CAS No. 2241982-90-9)

2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 (CAS No. 2241982-90-9) is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is a deuterated derivative of a common acetamide, specifically designed to enhance its stability and reduce metabolic degradation. The presence of deuterium atoms (D) in the molecule imparts unique properties that make it a valuable tool in various scientific applications, including drug development and metabolic studies.

The structure of 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 consists of a benzyl group attached to an oxygen atom, which is further linked to an acetamide moiety. The deuterium atoms are strategically placed at the 4-position of the benzyl group and at the 2-position of the acetamide, providing enhanced isotopic labeling. This labeling is crucial for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), where the compound can be easily distinguished from its non-deuterated counterparts.

In recent years, deuterated compounds have become increasingly important in pharmaceutical research due to their potential to improve drug efficacy and safety. The introduction of deuterium atoms can alter the pharmacokinetic properties of a drug, leading to longer half-lives and reduced toxicity. For instance, studies have shown that deuterated analogs of certain drugs exhibit improved metabolic stability and reduced side effects compared to their non-deuterated forms.

2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 has been utilized in several preclinical studies to investigate its potential as a prodrug or as a tool for studying drug metabolism. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound could be effectively used as a prodrug for delivering therapeutic agents to specific target sites. The deuterium atoms in the molecule helped to stabilize it during transport, ensuring that the active drug was released only at the desired location.

Beyond its applications in drug development, 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 has also found use in biochemical research. Its unique isotopic labeling makes it an excellent tracer for studying metabolic pathways and enzyme kinetics. Researchers have employed this compound to gain insights into the mechanisms of various enzymatic reactions, providing valuable data for understanding complex biological processes.

The synthesis of 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 involves several steps, including the introduction of deuterium atoms at specific positions. Advanced synthetic techniques such as deuteration reactions using deuterium gas or deuterated solvents are employed to achieve high levels of isotopic purity. The resulting compound is then characterized using NMR and MS to ensure its structural integrity and isotopic composition.

In terms of safety and handling, 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 is generally considered safe when proper laboratory protocols are followed. However, it is important to handle all chemicals with care and adhere to standard safety guidelines. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to minimize any potential risks.

The future prospects for 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D2 are promising. Ongoing research continues to explore its potential applications in various fields, from drug development to biochemical studies. As new techniques and methodologies are developed, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and improving therapeutic outcomes.

In conclusion, 2-[(Benzyl-4-D)oxy]-N,N-dimethylacetamide-2,2-D₃ (CAS No. 2241982-90-9) is a versatile and valuable compound with a wide range of applications in chemistry and pharmaceutical research. Its unique properties make it an excellent tool for studying metabolic pathways, developing prodrugs, and enhancing drug efficacy. As research in this area continues to evolve, the importance of deuterated compounds like this one will only grow.